Cas no 2228167-36-8 (tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate
• CAS No: 2228167-36-8
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5979057
• PubChem ID: 165894824
• Update Time: 2025-10-12

tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate
• 2228167-36-8
• EN300-1887426
• tert-butyl N-{1-[1-(aminomethyl)cyclopentyl]cyclobutyl}carbamate

• Inchi： 1S/C15H28N2O2/c1-13(2,3)19-12(18)17-15(9-6-10-15)14(11-16)7-4-5-8-14/h4-11,16H2,1-3H3,(H,17,18)
• InChI Key： NTYBAVBBRXYTEE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC1)C1(CN)CCCC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate

Research Brief on tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate (CAS: 2228167-36-8)

The compound tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate (CAS: 2228167-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent literature indicates that tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate serves as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the cyclopentyl and cyclobutyl rings, make it a valuable scaffold for the design of compounds targeting various biological pathways. Researchers have explored its utility in the development of protease inhibitors, receptor modulators, and other pharmacologically active agents.

One of the most notable studies involving this compound was published in the Journal of Medicinal Chemistry, where it was used as a precursor in the synthesis of a new class of small-molecule inhibitors targeting a specific enzyme implicated in inflammatory diseases. The study demonstrated that derivatives of tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate exhibited potent inhibitory activity with high selectivity, suggesting its potential as a lead compound for further optimization.

In addition to its role in drug discovery, recent research has also investigated the compound's physicochemical properties and stability under various conditions. These studies are critical for understanding its behavior in biological systems and for optimizing its formulation for therapeutic use. For instance, a study published in Organic Process Research & Development highlighted the scalable synthesis of this compound, emphasizing its suitability for large-scale production.

Looking ahead, the versatility of tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclobutyl}carbamate positions it as a promising candidate for further exploration in medicinal chemistry. Ongoing research is expected to uncover additional applications, particularly in the areas of oncology, neurology, and infectious diseases. As such, this compound represents a valuable tool for researchers aiming to develop next-generation therapeutics.